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Get Quote

Executive Summary
N-[(4-Aminophenyl)methyl]adenosine (CAS: 95523-13-0) is an

-substituted adenosine derivative that functions as an agonist at the A3 adenosine receptor
(A3AR). While it demonstrates nanomolar affinity (

nM) for the A3 receptor, it represents an early-generation scaffold that lacks the 5'-uronamide
modification found in highly selective clinical candidates like IB-MECA and Cl-IB-MECA.

Critical Distinction: This compound is the adenosine analog, not to be confused with AB-MECA

(

-(4-aminobenzyl)adenosine-5'-N-methyluronamide). The absence of the 5'-uronamide group
results in significantly lower subtype selectivity (A3 vs. A1) compared to the MECA series. Its
primary utility lies as a functionalizable scaffold—the 4-amino group serves as a chemical
handle for synthesizing covalent probes, radioligands, or fluorescent conjugates.
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Technical Profile: N-[(4-
Aminophenyl)methyl]adenosine[1]
Chemical Identity[2][3][4][5][6]

IUPAC Name: $(2R,3R,4S,5R)-2-[6-[(4-aminophenyl)methylamino]purin-9-yl]-5-

(hydroxymethyl)oxolane-3,4-diol

Common Names:

-(4-aminobenzyl)adenosine; ABA.

Mechanism of Action: Orthosteric agonist of the A3 adenosine receptor (GPCR,

coupled).

Key Structural Feature: The

-benzyl ring confers A3 affinity, while the para-amino group provides a site for chemical
modification (e.g., iodination to form high-affinity ligands).

Signaling Pathway
Activation of the A3 receptor by N-[(4-Aminophenyl)methyl]adenosine triggers the

protein cascade, inhibiting adenylyl cyclase and reducing cAMP levels, while simultaneously
activating the MAPK/ERK pathway.
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Figure 1: Signal transduction pathway initiated by A3 agonist binding.

Comparative Performance Analysis
The following data compares N-[(4-Aminophenyl)methyl]adenosine against the "Gold

Standard" A3 agonists. The Selectivity Ratio (A1/A3) is the critical metric; a higher number

indicates the compound is less likely to cause A1-mediated side effects (e.g., bradycardia).
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Potency & Selectivity Table (Rat Receptors)

Compound
A3 Affinity (

, nM)

A1 Affinity (

, nM)

Selectivity (A1
/ A3)

Functional
Potency (

, cAMP)

N-[(4-

Aminophenyl)me

thyl]adenosine

10.0 145 ~14.5 ~50 - 100 nM

IB-MECA

(Standard)
1.1 55 ~50 1.8 nM

Cl-IB-MECA

(High Potency)
0.33 825 ~2,500 1.4 nM

AB-MECA (5'-

Uronamide

Analog)

1.5 3.4 ~2.3 ~2.0 nM

Analysis of Data:

Potency: N-[(4-Aminophenyl)methyl]adenosine is approximately 10-fold less potent than

IB-MECA. The lack of the 5'-N-methyluronamide group (present in IB-MECA) is responsible

for this drop in affinity.

Selectivity: This is the major differentiator. With a selectivity ratio of only ~14-fold, N-[(4-
Aminophenyl)methyl]adenosine has a narrower therapeutic window than Cl-IB-MECA

(2,500-fold). It carries a higher risk of off-target A1 receptor activation.

Utility: Unlike IB-MECA, the 4-amino group on this compound allows it to serve as a

precursor. It can be iodinated to create high-affinity radioligands or conjugated to

fluorophores.

Experimental Protocols
To validate the potency of N-[(4-Aminophenyl)methyl]adenosine, researchers typically

employ a competitive radioligand binding assay.
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A. Radioligand Binding Assay (A3 Receptor)
This protocol measures the affinity (

) by displacing a known radioligand.

Reagents:

Membranes: CHO cells stably expressing human or rat A3AR.[1]

Radioligand: [

I]-AB-MECA (0.1–0.5 nM).

Buffer: 50 mM Tris-HCl, 10 mM MgCl

, 1 mM EDTA, 1 U/mL Adenosine Deaminase (ADA), pH 7.4.[2]

Workflow:

Preparation: Thaw membrane prep and dilute in assay buffer to 10–20 µg protein/well.

Incubation: In a 96-well plate, add:

50 µL Membrane suspension.

50 µL [

I]-AB-MECA (Fixed concentration).

50 µL N-[(4-Aminophenyl)methyl]adenosine (Varying concentrations:

to

M).

Equilibrium: Incubate for 120 minutes at 22°C (Room Temp). Note: A3 kinetics are slow;

sufficient time is critical.
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Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold

buffer.

Quantification: Count radioactivity (CPM) in a gamma counter.

Analysis: Plot % Specific Binding vs. Log[Ligand]. Calculate

and convert to

using the Cheng-Prusoff equation.

B. Functional Assay (cAMP Inhibition)
Since A3 is

-coupled, agonist activity is measured by the inhibition of forskolin-stimulated cAMP.

Stimulation: Treat cells with 10 µM Forskolin to elevate cAMP.

Treatment: Add N-[(4-Aminophenyl)methyl]adenosine (serial dilutions).

Detection: Measure cAMP levels using TR-FRET or ELISA after 30 minutes.

Result: A decrease in cAMP signal confirms agonism.
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Figure 2: Competitive radioligand binding workflow for determining Ki.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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